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Abstract

DDO-2093 is a highly potent and selective small molecule inhibitor of the protein-protein
interaction (PPI1) between Mixed Lineage Leukemia 1 (MLL1) and WD Repeat Domain 5
(WDR5).[1] This interaction is critical for the assembly and catalytic activity of the MLL1
methyltransferase complex, which plays a central role in the methylation of histone H3 at lysine
4 (H3K4). Dysregulation of the MLL1 complex is a key driver in various cancers, particularly
acute myeloid leukemia (AML). DDO-2093 disrupts the MLL1-WDRS5 interaction, leading to the
inhibition of H3K4 methylation, downregulation of target oncogenes, and subsequent anti-tumor
effects. These application notes provide recommended concentrations and detailed protocols
for the use of DDO-2093 in various cellular assays.

Mechanism of Action

DDO-2093 selectively targets the WDR5 binding pocket on the MLL1 protein, preventing the
formation of a functional MLL1 core complex. This disruption inhibits the histone
methyltransferase (HMT) activity of the MLL1 complex, specifically preventing the mono-, di-,
and tri-methylation of H3K4. H3K4 methylation is a key epigenetic mark associated with active
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gene transcription. By inhibiting this process, DDO-2093 leads to the transcriptional repression
of MLL1 target genes, such as HOXA9 and Meis1, which are critical for leukemogenesis. This
ultimately results in cell growth inhibition and apoptosis in cancer cells dependent on MLL1
activity.
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Figure 1: Signaling pathway of DDO-2093 action.

Recommended Cell Lines
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The human acute myeloid leukemia (AML) cell line MV4-11 is highly recommended for studying
the effects of DDO-2093. This cell line harbors an internal tandem duplication (ITD) in the FMS-
like tyrosine kinase 3 (FLT3) gene and is known to be dependent on the MLL1 complex for its
proliferation and survival, making it a sensitive model for MLL1-WDRS5 inhibitors.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for DDO-2093 in cellular
assays.

Parameter Cell Line Value Reference

GI50 (50% Growth

- MV4-11 ~10 uM [2]
Inhibition)

Effective -
] Not specified, but
Concentration for

) likely relevant to MLL- 5 uM [3]
Gene Expression o
] fusion lines

Modulation
In Vitro IC50 (MLL1- ) )

Biochemical Assay 8.6 nM
WDRS5 PPI)
In Vitro Kd (Binding ) )

Biochemical Assay 11.6 nM [1]

Affinity)

Experimental Protocols
Cell Viability/Proliferation Assay

This protocol is designed to determine the half-maximal growth inhibitory concentration (GI50)
of DDO-2093.

Seed MV4-11 cells Prepare serial dilutions Treat cells with Add CellTiter-Glo® . Analyze data to
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Figure 2: Workflow for cell viability assay.
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Materials:

MV4-11 cells

RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-
Streptomycin

DDO-2093

Dimethyl sulfoxide (DMSO)

96-well white, clear-bottom tissue culture plates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Luminometer

Procedure:

Culture MV4-11 cells in RPMI-1640 medium at 37°C in a humidified atmosphere with 5%
COo..

Seed 5,000 cells per well in 90 pL of medium in a 96-well plate.

Prepare a 10 mM stock solution of DDO-2093 in DMSO.

Perform serial dilutions of the DDO-2093 stock solution to create a range of concentrations
(e.g., 0.1 uM to 100 pM). A vehicle control (DMSO only) should also be prepared.

Add 10 pL of the diluted DDO-2093 or vehicle control to the appropriate wells.

Incubate the plate for 72 hours.

Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

Add 100 pL of CellTiter-Glo® reagent to each well.

Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.
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 Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
e Measure the luminescence using a luminometer.

o Calculate the percentage of cell viability relative to the vehicle control and plot a dose-
response curve to determine the GI50 value.

Apoptosis Assay by Flow Cytometry

This protocol measures the induction of apoptosis in response to DDO-2093 treatment.

Materials:

MV4-11 cells

e RPMI-1640 medium

 DDO-2093

e DMSO

o 6-well tissue culture plates

e Annexin V-FITC Apoptosis Detection Kit

e Propidium lodide (P1)

e Flow cytometer

Procedure:

e Seed 1 x 10° MV4-11 cells per well in 2 mL of medium in a 6-well plate.

o Treat the cells with DDO-2093 at the desired concentrations (e.g., 5 uM, 10 uM, and 20 pM)
and a vehicle control (DMSO).

¢ Incubate the cells for 48 hours.

o Harvest the cells by centrifugation and wash them twice with cold PBS.
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» Resuspend the cells in 100 pL of 1X Binding Buffer.

e Add 5 pL of Annexin V-FITC and 5 pL of PI.

o Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.
e Add 400 pL of 1X Binding Buffer to each tube.

» Analyze the cells by flow cytometry within 1 hour. Quantify the percentage of early apoptotic
(Annexin V-positive, Pl-negative) and late apoptotic/necrotic (Annexin V-positive, Pl-positive)
cells.

Gene Expression Analysis by gRT-PCR

This protocol is used to assess the effect of DD0O-2093 on the expression of MLL1 target
genes.

Materials:

MV4-11 cells

e RPMI-1640 medium

» DDO-2093

e DMSO

o 6-well tissue culture plates

» RNA extraction kit

o cDNA synthesis kit

e PCR master mix

o Primers for target genes (HOXA9, Meisl) and a housekeeping gene (e.g., GAPDH, ACTB)

Procedure:
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e Seed 1 x 10 MV4-11 cells per well in 2 mL of medium in a 6-well plate.
e Treat the cells with 5 uM DDO-2093 or a vehicle control (DMSO).[3]
« Incubate the cells for 48-72 hours.

o Harvest the cells and extract total RNA using a commercially available kit according to the
manufacturer's instructions.

o Synthesize cDNA from the extracted RNA.

» Perform quantitative real-time PCR (qRT-PCR) using primers for the target and
housekeeping genes.

e Analyze the data using the AACt method to determine the relative fold change in gene
expression in DDO-2093-treated cells compared to the vehicle control.

Troubleshooting

e Low Potency (High GI50): Ensure the DDO-2093 is fully dissolved in DMSO. Check the cell
seeding density and incubation time.

« High Background in Apoptosis Assay: Ensure gentle handling of cells during harvesting and
staining to minimize mechanical damage.

» Variable Gene Expression Results: Ensure high-quality, intact RNA is used for cDNA
synthesis. Optimize primer concentrations and annealing temperatures for gRT-PCR.

Conclusion

DDO-2093 is a valuable tool for studying the biological roles of the MLL1-WDRS5 interaction
and for the development of novel cancer therapeutics. The recommended concentrations and
protocols provided in these application notes offer a starting point for researchers to investigate
the cellular effects of this potent inhibitor. It is recommended to perform dose-response
experiments to determine the optimal concentration for specific cell lines and assay conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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